Cas no 1395033-46-1 (3-cyclopropoxypropan-1-amine)

3-Cyclopropoxypropan-1-amine is a versatile amine compound featuring a cyclopropoxy moiety, which imparts unique steric and electronic properties. Its structure combines the reactivity of a primary amine with the constrained geometry of a cyclopropyl group, making it valuable in organic synthesis and pharmaceutical applications. The cyclopropoxy group enhances stability while allowing selective functionalization, enabling its use as a building block in medicinal chemistry and agrochemical research. The compound’s balanced lipophilicity and moderate basicity contribute to its utility in drug design, particularly for modifying pharmacokinetic profiles. Its synthetic accessibility further supports its adoption in diverse chemical transformations, including nucleophilic substitutions and reductive aminations.
3-cyclopropoxypropan-1-amine structure
3-cyclopropoxypropan-1-amine structure
Product Name:3-cyclopropoxypropan-1-amine
CAS No:1395033-46-1
MF:C6H13NO
MW:115.173521757126
CID:5251784
Update Time:2025-05-25

3-cyclopropoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropoxypropan-1-amine
    • Inchi: 1S/C6H13NO/c7-4-1-5-8-6-2-3-6/h6H,1-5,7H2
    • InChI Key: YJELALRPZMXMFK-UHFFFAOYSA-N
    • SMILES: C(N)CCOC1CC1

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Additional information on 3-cyclopropoxypropan-1-amine

3-Cyclopropoxypropan-1-Amine: A Comprehensive Overview

3-Cyclopropoxypropan-1-amine, also known by its CAS registry number CAS No. 1395033-46-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has emerged as a valuable intermediate in the synthesis of various bioactive molecules. In recent years, advancements in synthetic methodologies and its application in drug discovery have further highlighted its importance in the scientific community.

The molecular structure of 3-cyclopropoxypropan-1-amine consists of a cyclopropane ring attached to an oxygen atom, which is further connected to a propaneamine group. This arrangement imparts the compound with distinct chemical properties, making it versatile for various applications. The cyclopropane moiety, known for its strain energy and reactivity, plays a crucial role in determining the compound's reactivity and stability.

Recent studies have explored the potential of 3-cyclopropoxypropan-1-amine as a building block in the synthesis of complex molecules with therapeutic potential. For instance, researchers have utilized this compound to construct bioactive agents targeting various disease states, including cancer and neurodegenerative disorders. Its ability to undergo diverse chemical transformations, such as nucleophilic substitutions and cyclizations, has made it an invaluable tool in medicinal chemistry.

In addition to its role as an intermediate, 3-cyclopropoxypropan-1-amine has also been investigated for its own pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

The synthesis of 3-cyclopropoxypropan-1-amine has been optimized through various routes, with modern techniques emphasizing efficiency and sustainability. Recent advancements in catalytic methods and asymmetric synthesis have further expanded the scope of its applications. These developments underscore the compound's significance in both academic research and industrial settings.

Moreover, the integration of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of 3-cyclopropoxypropan-1-amine. Quantum mechanical calculations have revealed key interactions that govern its reactivity, paving the way for more precise predictions of its behavior in different chemical environments.

In conclusion, 3-cyclopropoxypropan-1-amine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, synthetic chemistry, and materials science, making it a compound of considerable interest to scientists worldwide.

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